Cas no 1448466-41-8 (7-methylpyrazolo1,5-a1,3,5triazine-2,4-diol)

• Product Name: 7-methylpyrazolo1,5-a1,3,5triazine-2,4-diol
• CAS No: 1448466-41-8
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 6513987
• PubChem ID: 136219281
• Update Time: 2024-01-12

7-methylpyrazolo1,5-a1,3,5triazine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 7-methylpyrazolo1,5-a1,3,5triazine-2,4-diol
• 7-methylpyrazolo[1,5-a][1,3,5]triazine-2,4-diol
• 1448466-41-8
• CHEMBL2402208
• 7-Methylpyrazolo[1,5-a][1,3,5]triazine-2,4(1H,3H)-dione
• EN300-1130139

• Inchi： 1S/C6H6N4O2/c1-3-2-4-7-5(11)8-6(12)10(4)9-3/h2H,1H3,(H2,7,8,11,12)
• InChI Key： FPYPRXRHPYSDPF-UHFFFAOYSA-N
• SMILES： O=C1NC(NC2=CC(C)=NN21)=O

Computed Properties

• Exact Mass: 166.04907545g/mol
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines